Cas no 4027-56-9 (5-Methyl-1H-pyrazole-3-carboxamide)

• Product Name: 5-Methyl-1H-pyrazole-3-carboxamide
• CAS No: 4027-56-9
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD06808782
• CID: 822855
• Update Time: 2026-04-29

5-Methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-pyrazole-3-carboxamide
• 3-methyl-1H-pyrazole-5-carbohydrazide
• 5(3)-methylpyrazole-3(5)-carbohydrazide
• 5(3)-methylpyrazole-3(5)-carbohydrazone
• 5(3)-methylpyrazole-3(5)-carboxamide
• 5-Methyl-1(2)H-pyrazol-3-carbonsaeure-amid
• 5-Methyl-1(2)H-pyrazol-3-carbonsaeure-hydrazid
• 5-methyl-1(2)H-pyrazole-3-carboxylic acid amide
• 5-Methyl-2H-pyrazole-3-carboxylic acid hydrazide
• 5-methylpyrazole-3-carbohydrazide
• 5-methylpyrazole-3-carboxamide
• SBB021111

• MDL： MFCD06808782

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-Methyl-1H-pyrazole-3-carboxamide

Recent Advances in the Study of 5-Methyl-1H-pyrazole-3-carboxamide (CAS: 4027-56-9)

5-Methyl-1H-pyrazole-3-carboxamide (CAS: 4027-56-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 5-Methyl-1H-pyrazole-3-carboxamide is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of 5-Methyl-1H-pyrazole-3-carboxamide and evaluated their inhibitory effects on specific kinases, such as JAK2 and CDK2. Preliminary results indicate that these derivatives exhibit promising selectivity and potency, making them potential candidates for further preclinical development.

In addition to its role in kinase inhibition, 5-Methyl-1H-pyrazole-3-carboxamide has also been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound exhibit significant activity against a range of bacterial and fungal pathogens. The mechanism of action appears to involve disruption of microbial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets. These findings highlight the versatility of 5-Methyl-1H-pyrazole-3-carboxamide as a scaffold for the development of new antimicrobial agents.

The synthetic pathways for 5-Methyl-1H-pyrazole-3-carboxamide have also been optimized in recent years. A team of researchers from the University of Cambridge reported a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is particularly important for scaling up production for industrial applications, ensuring a reliable supply of the compound for further research and development. The study also highlighted the importance of green chemistry principles in the synthesis process, minimizing environmental impact.

Despite these promising developments, challenges remain in the clinical translation of 5-Methyl-1H-pyrazole-3-carboxamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the growing body of research on this compound underscores its potential as a valuable tool in the discovery of new drugs. Future studies should focus on expanding the scope of its applications, optimizing its pharmacological properties, and exploring its potential in combination therapies.

In conclusion, 5-Methyl-1H-pyrazole-3-carboxamide (CAS: 4027-56-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and application, make it a compound of significant interest. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.